Cas no 2138511-01-8 (Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate)

• Product Name: Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate
• CAS No: 2138511-01-8
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 5611733
• PubChem ID: 165801128
• Update Time: 2025-05-24

Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(3-methylcyclopentyl)propanoate
• EN300-843561
• 2138511-01-8
• Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate

• Inchi： 1S/C11H21NO2/c1-3-14-11(13)7-10(12)9-5-4-8(2)6-9/h8-10H,3-7,12H2,1-2H3
• InChI Key： YGRDZDIONWGONO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C1CCC(C)C1)N)=O

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate

Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate (CAS No. 2138511-01-8): A Comprehensive Overview

Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate, identified by its CAS number 2138511-01-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in drug development and synthetic chemistry. Its molecular structure, characterized by a cyclopentyl ring and an amino functional group, positions it as a valuable intermediate in the synthesis of more complex molecules.

The< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate molecule consists of a propanoate ester linked to an amino group, with the cyclopentyl moiety attached to the central carbon. This configuration imparts distinct chemical properties that make it useful in various synthetic pathways. The presence of the amino group allows for further functionalization through reactions such as amidation, acylation, and condensation, while the cyclopentyl ring contributes to steric hindrance and electronic effects that can influence the reactivity and selectivity of the compound.

In recent years, there has been growing interest in the use of< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate as a building block in the synthesis of bioactive molecules. Its structural features make it a promising candidate for developing novel therapeutic agents. For instance, researchers have explored its utility in creating peptidomimetics, which are designed to mimic the biological activity of natural peptides while avoiding their limitations such as degradation and immunogenicity. The cyclopentyl ring, in particular, has been shown to enhance the metabolic stability of drug candidates, making< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate an attractive starting point for such applications.

Moreover, the< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate compound has found relevance in the field of materials science. Its ability to participate in polymerization reactions and form cross-linked networks has led to its use in developing advanced materials with tailored properties. These materials can range from biodegradable polymers used in medical implants to high-performance resins for industrial applications. The versatility of< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate lies in its reactivity and compatibility with a wide range of functional groups, allowing for extensive modifications and customizations.

The synthesis of< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of cyclopentanone with methyl acetoacetate followed by reduction and esterification steps. This route underscores the compound's role as a versatile intermediate that can be accessed through well-established synthetic methodologies. The efficiency and scalability of these synthetic routes make< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate a practical choice for both academic research and industrial applications.

In conclusion, Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate (CAS No. 2138511-01-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced material synthesis. As research continues to uncover new methodologies and applications, the importance of< strong>Ethyl 3-amino-3-(3-methylcyclopentyl)propanoate is expected to grow further, solidifying its place as a key player in modern chemical research.